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A comprehensive analysis of bictegravir, a cornerstone integrase strand transfer inhibitor

(INSTI) in HIV-1 therapy, reveals distinct pharmacokinetic profiles across various patient

populations. This guide synthesizes data from multiple clinical studies, offering researchers,

scientists, and drug development professionals a clear, comparative overview of bictegravir

levels in adults, pediatric patients, pregnant women, and individuals with renal or hepatic

impairment. The findings underscore the importance of considering patient-specific factors in

understanding the disposition of this critical antiretroviral agent.

Quantitative Pharmacokinetic Parameters of
Bictegravir
The following table summarizes the key pharmacokinetic (PK) parameters of bictegravir—

maximum plasma concentration (Cmax), area under the plasma concentration-time curve

(AUC), and trough concentration (Ctrough)—across different patient populations. These data

are crucial for assessing drug exposure and ensuring therapeutic efficacy and safety.
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Patient
Populatio
n

Sub-
populatio
n

Dose
Cmax
(ng/mL)

AUC
(µg·h/mL)

Ctrough
(ng/mL)

Key
Observati
ons &
Referenc
es

Healthy

Adults
General 50 mg 6150 102 2610

Baseline

pharmacok

inetic

profile.

Adults with

HIV-1
General 50 mg ~6560 ~115 ~2324

Similar

profile to

healthy

adults.[1]

Pregnant

Women

with HIV-1

Second

Trimester
50 mg -

46-59%

lower vs.

postpartum

62-74%

lower vs.

postpartum

Total

bictegravir

exposure is

significantl

y lower

during

pregnancy.

[2][3][4]

Third

Trimester
50 mg

19% lower

vs.

postpartum

35-59%

lower vs.

postpartum

49-74%

lower vs.

postpartum

Despite

lower

concentrati

ons, levels

remain

above the

protein-

adjusted

95%

effective

concentrati

on.[2][3][4]

[5]
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Pediatric

Patients

with HIV-1

Adolescent

s (12 to

<18 yrs,

≥35 kg)

50 mg - -
35% lower

vs. adults

Lower

trough

concentrati

ons were

not

considered

clinically

significant.

[6]

Children (6

to <12 yrs,

≥25 kg)

50 mg
53% higher

vs. adults
-

11% lower

vs. adults

Higher

Cmax

compared

to adults.

[6][7]

Children

(≥2 yrs, 14

to <25 kg)

30 mg High

Similar to

children

≥25 kg

Lower vs.

adults

Higher

Cmax likely

due to

higher

dose on a

mg/kg

basis.[6][8]

[9]

Patients

with Renal

Impairment

Severe

(CrCl 15-

29 mL/min)

75 mg

(single

dose)

-

~27%

lower vs.

normal

renal

function

-

No

clinically

relevant

differences

in free

bictegravir

AUC were

observed.

[10]

End-Stage

Renal

Disease

(on

50 mg - - Lower vs.

normal

renal

function

Trough

concentrati

ons

remained
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Hemodialy

sis)

4- to 7-fold

higher than

the protein-

adjusted

95%

effective

concentrati

on.[11]

Patients

with

Hepatic

Impairment

Moderate

(Child-

Pugh Class

B)

75 mg

(single

dose)

-

~41%

lower vs.

normal

hepatic

function

-

Free

bictegravir

AUC was

only 23%

lower, and

no dose

adjustment

is

recommen

ded for

mild or

moderate

impairment

.[10][12]

[13][14]

Severe

(Child-

Pugh Class

C)

- - - -

Bictegravir

has not

been

studied in

this

population

and is not

recommen

ded.[12]

[13][14]

Elderly

Patients

Japanese

Males

50 mg Similar to

younger

adults

Similar to

younger

adults

Similar to

younger

adults

Age did not

significantl

y affect
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with HIV-1

(≥50 years)

bictegravir

pharmacok

inetics in

this study.

[1][15]

Mixed

Population

(55-85

years)

50 mg

Unchange

d vs.

younger

adults

Unchange

d vs.

younger

adults

Unchange

d vs.

younger

adults

Physiologic

ally-based

pharmacok

inetic

modeling

predicts up

to a 40%

increase in

exposure

with aging,

not

deemed

clinically

significant.

[16][17]

Experimental Protocols
Quantification of Bictegravir in Human Plasma via LC-MS/MS

The determination of bictegravir concentrations in human plasma is predominantly achieved

through validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods. A

typical protocol involves the following steps:

Sample Preparation: A small volume of human plasma (e.g., 50 µL) is subjected to protein

precipitation.[18][19] This is accomplished by adding a precipitating agent, such as

acetonitrile, which also contains an internal standard for quantification.[18][19][20]

Centrifugation: The mixture is vortexed and then centrifuged to pellet the precipitated

proteins.
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Extraction: The resulting supernatant, containing bictegravir and the internal standard, is

carefully collected.[20]

Chromatographic Separation: The extract is injected into a liquid chromatography system.

Separation is achieved on a C18 reverse-phase column using an isocratic or gradient mobile

phase, typically consisting of a mixture of acetonitrile and water with a modifier like formic

acid.[18][19]

Mass Spectrometric Detection: The column eluent is introduced into a tandem mass

spectrometer. The instrument is operated in positive ion mode, and bictegravir and the

internal standard are detected using multiple reaction monitoring (MRM).[18][20] The

transition of the parent ion to a specific product ion is monitored for each compound to

ensure specificity and sensitivity.

Quantification: A calibration curve is generated using standards of known bictegravir

concentrations, and the concentration in the plasma samples is determined by comparing

the peak area ratio of bictegravir to the internal standard against this curve. The dynamic

range of these assays is typically wide, for instance, from 1 to 10,000 ng/mL.[18][19]

Visualizing Key Pathways and Processes
To further elucidate the factors influencing bictegravir levels, the following diagrams illustrate its

metabolic pathway and a typical experimental workflow for pharmacokinetic analysis.
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Physiological Factors Pathophysiological Factors Other Factors

Bictegravir Plasma Levels
(Cmax, AUC, Ctrough)

Pregnancy

 Influences

Age
(Pediatric vs. Adult vs. Elderly)

 Influences

Sex

 Potentially Influences

Renal Impairment

 Influences

Hepatic Impairment

 Influences

Drug-Drug Interactions
(e.g., CYP3A4/UGT1A1 inducers/inhibitors)

 Significantly Influences

Genetic Polymorphisms
(e.g., in metabolizing enzymes)

 Potentially Influences
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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